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Compound of Interest

Compound Name: BuChE-IN-7

Cat. No.: B12401698

BUuChE-IN-7: A Technical Whitepaper

This document provides a detailed technical overview of BuChE-IN-7, a dual inhibitor of
acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), for researchers, scientists,
and professionals in drug development. It covers the chemical structure, properties, and
associated experimental methodologies.

Chemical Structure and Properties

BuChE-IN-7, also referred to as compound (R)-29 in some literature, is a potent and selective
inhibitor of butyrylcholinesterase. Its chemical and physical properties are summarized below.

Table 1: Chemical and Physical Properties of BuChE-IN-7
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Property Value Source

Molecular Formula C25H34N202 [1]

Molecular Weight 394.5 g/mol [1]
N-[(2R)-3-

IUPAC Name (cyclohexylmethylamino)-2- o

hydroxypropyl]-3,3-

diphenylpropanamide

Canonical SMILES

C1CCC(CC1)CNC--INVALID-
LINK--O

[1]

InChl Key

INChl=1S/C25H34N202/c28-
24(26-15-23(29)16-27-14-20-
10-4-1-5-11-20)13-12-25(21-6-
2-1-3-7-21)22-8-4-1-5-9-22/h1-
9,20,23,27,29H,10-
16H2/t23-/m1/sl

Computed XLogP3 4.2 [1]
Hydrogen Bond Donor Count 3 [1]
Hydrogen Bond Acceptor

ydrog p 3 [1]
Count
Rotatable Bond Count 9 [1]

Biological Activity and Pharmacological Properties

BuChE-IN-7 is a dual inhibitor of both acetylcholinesterase (AChE) and butyrylcholinesterase

(BUChE), with a higher selectivity for BUChE. This dual inhibition is a promising strategy in the

context of Alzheimer's disease, as both enzymes are involved in the hydrolysis of the

neurotransmitter acetylcholine.

Table 2: In Vitro Biological Activities of BUChE-IN-7
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Target Activity Type Value Species Source
Acetylcholinester -
ICso 0.15 uM Not Specified [2]
ase (AChE)
Butyrylcholineste .
ICso0 0.7 uM Not Specified [2]
rase (BuChE)
human
Butyrylcholineste  1Cso 40 nM Human [3]
rase (hBuChE)
equine
Butyrylcholineste  1Cso 80 nM Equine [3]
rase (eqBuUChE)
DPPH Radical
_ ICso0 46.9 pM - [2]
Scavenging
Ferrous lon
) ICs0 15.7 uM - [2]
Chelation
HT-22 cell ]
o ICso0 >80 uM Murine [2]
cytotoxicity
HepG2 cell
o ICs0 2.85 uM Human [3]
cytotoxicity

Mechanism of Action in Alzheimer's Disease

The therapeutic potential of BUChE-IN-7 in Alzheimer's disease (AD) stems from its ability to
modulate the cholinergic system and exhibit neuroprotective effects. In AD, the levels of
acetylcholine, a neurotransmitter crucial for learning and memory, are reduced. By inhibiting
both AChE and BuChE, BUChE-IN-7 increases the synaptic levels of acetylcholine.
Furthermore, BUChE activity increases as AD progresses, making its inhibition a valuable
therapeutic strategy.[4] Beyond cholinergic enhancement, BUChE-IN-7 demonstrates
antioxidant properties by scavenging free radicals and chelating metal ions, which helps to
mitigate the oxidative stress implicated in AD pathology.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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